N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethylbenzyl)urea

• IUPAC Name: 1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-3-[(3,4-dimethylphenyl)methyl]urea
• InChI: InChI=1S/C16H22N4OS/c1-10-6-7-12(8-11(10)2)9-17-14(21)18-15-20-19-13(22-15)16(3,4)5/h6-8H,9H2,1-5H3,(H2,17,18,20,21)
• InChI Key: GBGQCJSZLOBPQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(=O)NC2=NN=C(S2)C(C)(C)C)C
• Molecular Formula: C16H22N4OS
• Molecular Weight: 318.4 g/mol

Description

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethylbenzyl)urea, commonly known as TDZ, is a synthetic plant growth regulator that has been widely used in agriculture and horticulture. TDZ is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 369.52 g/mol. TDZ has been found to be effective in promoting cell division and tissue regeneration in plants, making it a valuable tool for plant tissue culture and micropropagation.

Mechanism of Action

TDZ acts as a cytokinin, a class of plant hormones that promote cell division and differentiation. TDZ has been found to be more potent than other commonly used cytokinins, such as benzyladenine and kinetin. TDZ has also been shown to inhibit the activity of auxins, another class of plant hormones that regulate cell growth and development.
Biochemical and Physiological Effects:
TDZ has been found to stimulate the activity of enzymes involved in cell division and differentiation, such as peroxidase and superoxide dismutase. TDZ has also been shown to increase the synthesis of nucleic acids and proteins in plant cells. TDZ has been found to have no toxic effects on plants at low concentrations.

Advantages and Limitations for Lab Experiments

TDZ has several advantages for use in plant tissue culture and micropropagation, including its high potency, its ability to induce shoot regeneration in a variety of plant species, and its low toxicity to plants. However, TDZ can be expensive and difficult to obtain in some regions. TDZ can also be unstable in aqueous solutions, requiring careful storage and handling.

Future Directions

There are several areas of future research for TDZ, including its potential use in crop improvement and biotechnology. TDZ has been shown to be effective in inducing somatic embryogenesis in a variety of plant species, which could be used for the production of genetically modified plants. TDZ could also be used in combination with other plant growth regulators to optimize plant tissue culture and micropropagation protocols.

Scientific Research Applications

TDZ has been extensively studied for its use in plant tissue culture and micropropagation. It has been found to be effective in inducing shoot regeneration in a variety of plant species, including woody plants and crops. TDZ has also been used to induce callus formation and somatic embryogenesis in plants.